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Compound of Interest

Compound Name: Sodium selenide

Cat. No.: B15600311 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Anhydrous sodium selenide (Na₂Se) is a highly reactive and toxic inorganic

compound that serves as a source of the selenide ion. Its utility in research and drug

development is significant, particularly in the synthesis of organoselenium compounds and

novel therapeutic agents. However, its extreme sensitivity to air and moisture necessitates

handling in a controlled inert atmosphere to prevent decomposition and ensure the safety of

personnel.[1][2] This document provides a detailed protocol for the safe and effective handling

of anhydrous sodium selenide within a glovebox.

Properties and Hazards of Anhydrous Sodium
Selenide
Anhydrous sodium selenide is a colorless, crystalline solid that is highly hygroscopic and turns

red upon exposure to moist air due to the formation of selenium and polyselenides.[3] It is

highly sensitive to water, readily hydrolyzing to form sodium biselenide (NaSeH) and sodium

hydroxide. Reaction with acids will produce toxic hydrogen selenide gas.[2] The compound is

toxic if swallowed or inhaled and can cause damage to organs through prolonged or repeated

exposure.[4][5]
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Property Value Reference

Molecular Formula Na₂Se [1][2]

Molar Mass 124.951 g·mol⁻¹ [2]

Appearance Colorless to off-white solid [2]

Density 2.62 g/cm³ [1][2]

Melting Point >875 °C [2]

Solubility Reacts with water [1][2]

Stability
Air and moisture sensitive,

hygroscopic
[1]

Experimental Setup and Safety Precautions
2.1. Glovebox Setup: A well-maintained glovebox is crucial for handling anhydrous sodium
selenide. The glovebox should be equipped with an inert gas supply (typically nitrogen or

argon) and a system for monitoring and maintaining low levels of oxygen and moisture (ideally

<1 ppm).[6][7] The glovebox should also have a well-sealed antechamber for transferring

materials and equipment in and out of the main chamber without compromising the inert

atmosphere.[8]

2.2. Personal Protective Equipment (PPE): Even when working within a glovebox, appropriate

PPE is mandatory. This includes:

Safety Goggles: To protect the eyes from any unforeseen splashes or projectiles.

Laboratory Coat: To protect clothing and skin.

Glovebox Gloves: Ensure the gloves are compatible with the chemicals being used and are

regularly inspected for any signs of degradation or punctures.[9]

Secondary Gloves: Wear a pair of disposable nitrile gloves over the glovebox gloves for

added protection and to minimize contamination.

2.3. Emergency Procedures:
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In case of a glove breach: Immediately withdraw hands from the glovebox and notify a

supervisor. If skin contact occurs, wash the affected area thoroughly with soap and water.

In case of a spill inside the glovebox: Use an inert absorbent material (e.g., diatomaceous

earth) to contain the spill. All contaminated materials should be collected in a sealed

container for proper disposal.

In case of accidental exposure: Seek immediate medical attention.[4][10] Provide the Safety

Data Sheet (SDS) for sodium selenide to the medical personnel.

Experimental Protocol for Handling Anhydrous
Sodium Selenide
This protocol outlines the step-by-step procedure for safely handling anhydrous sodium
selenide inside a glovebox.

3.1. Preparation:

Glovebox Purge: Ensure the glovebox has been adequately purged with an inert gas and

that the oxygen and moisture levels are below 1 ppm.[6]

Material Transfer: All necessary equipment (spatulas, weighing paper, vials, etc.) should be

transferred into the glovebox via the antechamber. Cycle the antechamber with the inert gas

at least three times to remove any atmospheric contaminants.[6][8]

Pre-weighing: If possible, pre-weigh any vials or containers that will be used to store the

sodium selenide.

3.2. Handling and Weighing:

Container Acclimatization: Allow the sealed container of anhydrous sodium selenide to

equilibrate to the glovebox temperature before opening to prevent condensation.

Dispensing: Carefully open the container inside the glovebox. Use a clean, dry spatula to

dispense the required amount of sodium selenide onto a weighing paper or into a pre-

weighed vial.
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Minimize Dust: Handle the solid gently to minimize the generation of dust.[4]

Weighing: Use a balance located inside the glovebox to accurately weigh the desired amount

of sodium selenide.

Sealing: Immediately and securely seal the stock container of sodium selenide after

dispensing.

Transfer: Transfer the weighed sodium selenide to the reaction vessel or desired container

within the glovebox.

3.3. Cleanup and Waste Disposal:

Decontamination: Clean any contaminated surfaces and equipment within the glovebox

using a dry wipe. If a solvent is necessary, use an anhydrous solvent compatible with the

glovebox environment and the experimental procedure.

Waste Collection: All disposable materials contaminated with sodium selenide (e.g.,

weighing paper, wipes, gloves) must be collected in a designated, sealed waste container

inside the glovebox.

Waste Removal: The sealed waste container should be transferred out of the glovebox

through the antechamber and disposed of according to institutional and local regulations for

hazardous waste. Do not mix with other waste streams.

Visualization of the Experimental Workflow
The following diagram illustrates the logical flow of the handling protocol for anhydrous sodium
selenide in a glovebox.
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Workflow for Handling Anhydrous Sodium Selenide in a Glovebox

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Purge Glovebox (O2, H2O < 1 ppm)

Transfer Equipment via Antechamber

Acclimatize Na2Se Container

Begin Handling

Dispense and Weigh Na2Se

Seal Stock Container

Transfer to Reaction Vessel

Decontaminate Surfaces & Equipment

Complete Handling

Collect Waste in Sealed Container

Remove Waste via Antechamber

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling anhydrous sodium selenide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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